Cas no 693-95-8 (4-methyl-1,3-thiazole)

• Product Name: 4-methyl-1,3-thiazole
• CAS No: 693-95-8
• MF: C₄H₅NS
• MW: 99.1541993618011
• MDL: MFCD00005340
• CID: 39562
• PubChem ID: 12748
• Update Time: 2025-04-18

4-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-Methylthiazole
• 4-METHYL-1,3-THIAZOLE
• FEMA 3716
• FEMA NUMBER 3716
• METHYLTHIAZOLE, 4-
• 4-methyl-thiazol
• Thiazole, 4-methyl-
• 4-methylthiazole,4-methyl-1,3-thiazole
• 4-Methylthizaole
• METHYLTHIAZOLE, 4-(AS)
• 4-Methyl thiazole
• 4-Methyl-Thiazole
• FEMA No. 3716
• QMHIMXFNBOYPND-UHFFFAOYSA-N
• X8S174990R
• 4-methyl-5H-1,3-thiazole
• 4-methyithiazole
• 4 -methyl-thiazole
• PubChem23683
• DSSTox_CID_7300
• DSSTox_RID_78395
• DSSTox_GSID_27300
• 4-Methyl-1,3-thiazole #
• MLS002152888
• 4-methyl-1,3-thiazole

• MDL： MFCD00005340
• Inchi： 1S/C4H5NS/c1-4-2-6-3-5-4/h2-3H,1H3
• InChI Key： QMHIMXFNBOYPND-UHFFFAOYSA-N
• SMILES： CC1N=CSC=1
• BRN： 0105228

Computed Properties

• Exact Mass: 99.01430
• Monoisotopic Mass: 99.01427
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 41.1

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.09 g/mL at 25 °C(lit.)
• Boiling Point: 133-134 °C(lit.)
• Flash Point: Fahrenheit: 89.6 ° f
  Celsius: 32 ° c
  
• Refractive Index: n20/D 1.524(lit.)
• PSA: 41.13000
• LogP: 1.45150
• Solubility: Not determined
• FEMA: 3716

4-methyl-1,3-thiazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226,H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-22-37/38-41
• Safety Instruction： S16-S26-S39
• RTECS：XJ5096000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• TSCA：T
• Storage Condition：Inert atmosphere,2-8°C(BD22222)
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles